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Compound of Interest

Compound Name:
2'-Aminoacetophenone

Hydrochloride

CAS No.: 25384-14-9

Cat. No.: B1265949

Get Quote

An In-depth Technical Guide to ω-Aminoacetophenone Hydrochloride

Abstract
ω-Aminoacetophenone hydrochloride, also known as 2-aminoacetophenone hydrochloride or

phenacylamine hydrochloride, is a key organic intermediate with significant applications in

pharmaceutical synthesis and chemical research. Its structure, featuring a primary amine and a

ketone functional group, makes it a versatile building block for the creation of more complex

molecules. This guide provides a comprehensive overview of its structural formula,

physicochemical properties, synthesis methodologies, and its crucial role as a precursor in the

development of therapeutic agents such as Ubenimex. Detailed experimental protocols and

spectroscopic data are presented to support researchers, scientists, and professionals in drug

development.

Chemical Structure and Properties
ω-Aminoacetophenone hydrochloride is the hydrochloride salt of 2-aminoacetophenone. The

presence of the hydrochloride salt enhances the compound's stability and water solubility.
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Linear Formula: C₆H₅COCH₂NH₂ · HCl

Structural Formula:

Figure 1. Chemical Structure of ω-Aminoacetophenone hydrochloride

Physicochemical Properties
The following table summarizes the key quantitative data for ω-Aminoacetophenone

hydrochloride.

Property Value References

CAS Number 5468-37-1 [1]

Molecular Formula C₈H₁₀ClNO [2][3]

Molecular Weight 171.62 g/mol [2]

Appearance
Crystals, slightly yellow to

beige
[1]

Melting Point 194 °C (decomposes) [1]

Solubility
Slightly soluble in DMSO,

Methanol, and Water
[1]

InChI Key
CVXGFPPAIUELDV-

UHFFFAOYSA-N
[2]

SMILES Cl.NCC(=O)c1ccccc1

Synthesis and Experimental Protocols
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Several synthetic routes for the preparation of ω-Aminoacetophenone hydrochloride have been

documented. The choice of method may depend on the availability of starting materials,

desired yield, and purity.

Synthesis from ω-Chloroacetophenone
This method involves the reaction of ω-chloroacetophenone with an excess of ammonia.

Experimental Protocol:

Dissolve 15.5 g of ω-chloroacetophenone in 200 ml of ethanol that has been saturated with

ammonia, with continuous stirring.[4]

Allow the solution to stand overnight. The solution will typically develop an orange color.[4]

Pour the reaction mixture into 500 ml of water. An oil will precipitate out of the solution.[4]

Separate the precipitated oil and dissolve it in 80 ml of 20% hydrochloric acid.[4]

Concentrate the acidic solution to yield ω-aminoacetophenone hydrochloride. The reported

yield is approximately 5 g (20%).[4]

Synthesis via the Delépine Reaction
This is a two-stage process starting from an α-halo ketone, in this case, phenacyl bromide (α-

bromoacetophenone).

Experimental Protocol: Stage 1: Formation of the Quaternary Ammonium Salt

To a stirred solution of phenacyl bromide (1 mmol, 1 equivalent) in 13 mL of diethyl ether,

add hexamethylenetetramine (1 mmol, 1 equivalent) all at once.[3]

Stir the mixture for 12 hours at room temperature. A solid precipitate will form.[3]

Filter the resulting solid, wash it with 15 mL of diethyl ether, and dry it under reduced

pressure to obtain the quaternary ammonium salt.[3]

Stage 2: Acid Hydrolysis
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Place the dried quaternary salt in a two-necked round-bottomed flask equipped with a reflux

condenser.[3]

Add 22 mL of ethanol to the flask, followed by 0.6 mL of concentrated hydrochloric acid.[3]

Reflux the mixture for 3 hours. A solid will form during this period.[3]

After cooling the mixture to room temperature, filter the solid product.[3]

Wash the filtered solid with 20 mL of ethanol and dry it under vacuum to yield pure 2-

Aminoacetophenone hydrochloride.[3]
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Experimental Workflow: Delépine Synthesis
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Caption: Workflow for the Delépine synthesis of ω-Aminoacetophenone hydrochloride.
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Synthesis from 2-Azido-1-phenylethanone
This route involves the reduction of an azide precursor.

Experimental Protocol:

Prepare a solution of 2-Azido-1-phenyl-ethanone in methanol.

Add 10% Palladium on Carbon (Pd/C) as a catalyst.

Introduce hydrochloric acid (HCl) to the mixture.

Carry out the reaction under a hydrogen (H₂) atmosphere at ambient temperature for 5

hours.[5]

Upon completion, the reported yield is approximately 86%.[5]

Applications in Drug Development and Research
ω-Aminoacetophenone hydrochloride is a valuable building block in organic and medicinal

chemistry. Its bifunctional nature allows for a wide range of chemical transformations.

Pharmaceutical Intermediate: It is a critical intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[6] Its structure serves as a scaffold that can be modified

to produce pharmacologically active agents.[7]

Synthesis of Ubenimex (Bestatin): One of its most significant applications is as a key starting

material for the synthesis of Ubenimex.[6] Ubenimex is an inhibitor of aminopeptidases and

is used in the treatment of certain cancers, such as acute myelocytic leukemia.[6]

Chemical Research: In laboratory settings, it is used in diverse organic synthesis studies.[8]

Derivatives of aminoacetophenone have been investigated for their potential antimicrobial

and anticancer properties.[8]
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Role in Ubenimex Synthesis
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Caption: Logical relationship of ω-Aminoacetophenone HCl as a precursor to Ubenimex.

Spectroscopic Data
Spectroscopic analysis is essential for the characterization and quality control of ω-

Aminoacetophenone hydrochloride.
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Spectroscopic Technique Data Availability Source

¹H NMR Available SpectraBase[9]

¹³C NMR Available SpectraBase[9]

FTIR (ATR) Available SpectraBase[9][10]

Raman Available SpectraBase[9]

Safety and Handling
ω-Aminoacetophenone hydrochloride is classified as an irritant and should be handled with

appropriate personal protective equipment (PPE).

Hazard Symbols: Xi (Irritant)[1]

Risk Codes: R36/37/38 - Irritating to eyes, respiratory system, and skin.[1]

Safety Precautions: Wear suitable gloves and eye/face protection. Avoid contact with skin

and eyes.[1] In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[1]

Storage: Store in a refrigerator (+4°C) in a cool, dry, and well-closed container. The

compound is hygroscopic.[1][6]

Conclusion
ω-Aminoacetophenone hydrochloride is a compound of significant interest to the scientific

community, particularly in the field of drug discovery and development. Its well-defined

structure and versatile reactivity make it an indispensable intermediate for synthesizing

complex pharmaceutical agents. The detailed protocols and data presented in this guide offer a

valuable resource for researchers working with this compound, facilitating its effective and safe

use in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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